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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disperse Red 278 is a monoazo disperse dye characterized by its brilliant red shade.[1][2] It is
primarily utilized in the dyeing and printing of polyester and polyester/cotton blends.[2][3][4][5]
[6] Due to their non-ionic nature and low water solubility, disperse dyes, including Disperse
Red 278, are effective for coloring hydrophobic fibers like polyester.[7][8] The dyeing process is
typically carried out at high temperatures to facilitate the diffusion of the dye molecules into the
amorphous regions of the polyester fibers, where they are held by van der Waals forces and
hydrogen bonds.[9] A crucial post-treatment step, known as reduction clearing, is often
employed to remove any dye particles adhering to the fiber surface, thereby enhancing the
wash and rubbing fastness of the final product.[7]

Chemical Properties of Disperse Red 278

A summary of the key chemical properties of Disperse Red 278 is presented in the table
below.
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Property Value Reference
C.l. Name Disperse Red 278 [1]

CAS Number 68248-10-2 [1][10][11]
Molecular Formula C22H25Ns07 [1][10][11]
Molecular Weight 471.46 g/mol [1][10][11]
Chemical Class Single Azo Dye [1]
Appearance Red Powder [3]
Application Dyeing and printing of CIAIE]

polyester and its blends

Experimental Protocol: High-Temperature Dyeing of

Polyester

This protocol details the high-temperature, high-pressure (HT-HP) exhaust dyeing method for

polyester fabric using Disperse Red 278.

3.1. Materials and Reagents

Polyester fabric

» Disperse Red 278

» Dispersing agent

o Acetic acid (to adjust pH)

o Levelling agent (optional)

e Sodium hydrosulfite (for reduction clearing)
e Sodium hydroxide (for reduction clearing)

o Deionized or softened water
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3.2. Equipment

e High-temperature, high-pressure laboratory dyeing machine

o Beakers and graduated cylinders

e pH meter

e Stirring rods

e Drying oven

3.3. Procedure

» Fabric Preparation (Scouring):

o Before dyeing, thoroughly scour the polyester fabric to remove any oils, sizes, or
impurities. This can be achieved by washing the fabric in a solution containing a non-ionic
detergent and soda ash.

o Rinse the fabric thoroughly with warm water and then cold water.

» Dye Bath Preparation:

o

Prepare the dye bath with a liquor ratio of 10:1 (10 mL of water for every 1 g of fabric).

o Add the following components to the dye bath in the given order, ensuring each is fully
dissolved or dispersed before adding the next:

» Dispersing agent (e.g., 1 g/L)[12]
» Levelling agent (optional, for uniform dyeing)
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[7][13]

o In a separate container, make a paste of the required amount of Disperse Red 278 (e.g.,
1-3% on weight of fabric, depending on desired shade depth) with a small amount of
dispersing agent and cold water.[7][13][14] Add this dispersion to the dye bath.
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» Dyeing Process:

o Place the prepared polyester fabric into the dye bath at a starting temperature of
approximately 60°C.[13][14]

o Seal the dyeing machine and run for 15 minutes at this temperature.[13][14]
o Gradually increase the temperature to 130°C over 30-40 minutes.[7][13][14]

o Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.
[71[13][14]

o Slowly cool the dye bath to 80°C before draining.[7]
o Rinse the dyed fabric with hot water.
o Aftertreatment (Reduction Clearing):
o Prepare a fresh bath containing:
» Sodium hydrosulfite (1-2 g/L)[7]
» Sodium hydroxide (1-2 g/L)[7]

o Treat the dyed fabric in this solution at 70-80°C for 15 minutes to remove unfixed surface
dye.[7]

o Rinse the fabric thoroughly with hot water, followed by a cold water rinse to neutralize.
e Drying:

o Finally, dry the dyed fabric in an oven or air-dry.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the dyeing protocol.
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Parameter Recommended Value

Dye Bath Preparation

Liquor Ratio 10:1

Disperse Red 278 Concentration 1-3% (on weight of fabric)[7]
Dispersing Agent Concentration ~1 g/L[12]

pH 4.5 - 5.5[7][13]

pH Adjusting Agent Acetic Acid[7][13]

Dyeing Cycle

Initial Temperature 60°C[13][14]

Rate of Temperature Rise ~2°C/minute

Final Dyeing Temperature 130°CJ[13][14]

Dyeing Time at 130°C 30-60 minutes[7][13][14]

Reduction Clearing

Sodium Hydrosulfite 1-2 g/L[7]

Sodium Hydroxide 1-2 g/L[7]

Temperature 70-80°C[7]

Time 15 minutes[7]
Visualizations
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Caption: Workflow for dyeing polyester with Disperse Red 278.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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